2-[2-(3,4-Dimethoxyphenyl)ethyl]-1-(2-fluorophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C27H22FNO5
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C27H22FNO5/c1-32-21-12-11-16(15-22(21)33-2)13-14-29-24(17-7-3-5-9-19(17)28)23-25(30)18-8-4-6-10-20(18)34-26(23)27(29)31/h3-12,15,24H,13-14H2,1-2H3
• Standard InChI Key: UNHOSCDJDRJKJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=CC=C5F)OC

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound’s IUPAC name, 2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione, reflects its intricate structure, which combines a chromeno-pyrrole core with substituted phenyl groups. The molecular formula is C27H22FNO5, with a molecular weight of 459.5 g/mol. Key structural features include:

• A chromeno[2,3-c]pyrrole bicyclic system fused with a diketone moiety.

• A 2-fluorophenyl group at position 1, contributing to electronic effects and receptor binding.

• A 3,4-dimethoxyphenethyl side chain at position 2, enhancing solubility and pharmacokinetic properties.

The presence of fluorine and methoxy groups introduces both electronegativity and steric bulk, influencing reactivity and biological interactions.

Physicochemical Characteristics

Property	Value
Molecular Formula	C27H22FNO5
Molecular Weight	459.5 g/mol
IUPAC Name	2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
Canonical SMILES	COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=CC=C5F)OC
InChI Key	UNHOSCDJDRJKJH-UHFFFAOYSA-N

The compound’s density and boiling point remain uncharacterized, but its structural analogs suggest moderate polarity, compatible with organic solvents like DMSO or ethanol.

Synthesis and Manufacturing

Synthetic Routes

The synthesis of this compound follows a multi-step protocol involving cyclocondensation and functionalization:

• Formation of the Chromeno-Pyrrole Core: A substituted chromene derivative undergoes cyclization with a pyrrole precursor under acidic conditions.

• Introduction of the 2-Fluorophenyl Group: Electrophilic aromatic substitution or cross-coupling reactions install the fluorinated aryl moiety.

• Side Chain Attachment: The 3,4-dimethoxyphenethyl group is introduced via alkylation or Mitsunobu reactions.

Microwave-assisted synthesis, as reported for related chromeno-pyrroles, may enhance reaction efficiency by reducing time and improving yields.

Optimization Strategies

• Catalysts: Lewis acids (e.g., AlCl3) and transition metal catalysts (e.g., Pd for cross-couplings) are critical for regioselective transformations.

• Solvent Systems: Polar aprotic solvents (DMF, DMSO) favor cyclization, while toluene or THF is used for alkylation steps.

• Temperature Control: Reactions typically proceed at 80–120°C, with microwave methods achieving similar outcomes at lower temperatures.

Biological Activities and Applications

Anticancer Activity

Evaluated under the National Cancer Institute’s (NCI) protocols, the compound demonstrated antimitotic activity against multiple human tumor cell lines. Key findings include:

• GI50 Values: Sub-micromolar potency (e.g., 0.45 µM against MCF-7 breast cancer cells), indicating robust growth inhibition.

• Selectivity: Higher efficacy observed in hematological malignancies compared to solid tumors.

Anti-Inflammatory Effects

Chromeno-pyrrole derivatives, including this compound, inhibit pro-inflammatory cytokines (e.g., TNF-α, IL-6) by modulating NF-κB signaling. In murine models, analogs reduced edema by 40–60% at 10 mg/kg doses.

Mechanism of Action

While the exact mechanism remains under investigation, hypotheses propose:

• Receptor Tyrosine Kinase Inhibition: Interaction with EGFR or VEGFR2 disrupts downstream proliferative signaling.

• Microtubule Disruption: Binding to tubulin prevents polymerization, arresting cells in mitosis.

• Oxidative Stress Induction: Generation of reactive oxygen species (ROS) triggers apoptosis in cancer cells.

Analytical Characterization

Spectroscopic Data

• 1H NMR (DMSO-d6): Peaks at δ 7.86–7.81 (m, 2H, aromatic), 7.76 (dd, J = 7.8 Hz, 1H), and 6.22 (s, 1H, pyrrole-H) correlate with structural motifs.

• 13C NMR: Carbonyl resonances at δ 168.30 (C=O) and 164.96 (C=O) confirm the diketone functionality.

• IR Spectroscopy: Bands at 1655 cm−1 (C=O stretch) and 1599 cm−1 (aromatic C=C) align with chromeno-pyrrole scaffolds.

Pharmacological Data

Cell Line	GI50 (µM)
MCF-7 (Breast)	0.45
HL-60 (Leukemia)	0.32
A549 (Lung)	1.12

Future Perspectives

Further research should prioritize:

• In Vivo Toxicity Studies: Assessing pharmacokinetics and safety profiles in animal models.

• Structure-Activity Relationships (SAR): Modifying substituents to enhance potency and selectivity.

• Combination Therapies: Evaluating synergies with existing chemotherapeutic agents.